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Compound of Interest

Compound Name: 2'-Hydroxy-5'-nitroacetophenone

Cat. No.: B116480 Get Quote

Essential Safety and Handling Guide for 2'-
Hydroxy-5'-nitroacetophenone
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2'-Hydroxy-5'-
nitroacetophenone (CAS No: 1450-76-6). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risk.

Chemical and Physical Properties
A summary of the key quantitative data for 2'-Hydroxy-5'-nitroacetophenone is presented

below for easy reference.

Property Value

Molecular Formula C₈H₇NO₄

Molecular Weight 181.15 g/mol [1]

Appearance
Light orange to yellow to green

powder/crystal[2]

Melting Point 100-104 °C[1]

Purity >98.0% (GC)[2]
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2'-Hydroxy-5'-nitroacetophenone
to prevent exposure. The following table outlines the recommended PPE for various laboratory

operations.

Operation Recommended PPE

Weighing and Transfer

Safety goggles with side-shields (conforming to

EN166), nitrile or neoprene gloves, lab coat, and

a fit-tested N95 or N100 NIOSH-approved

respirator.[1][3]

Dissolving and Mixing

Safety goggles with side-shields (conforming to

EN166), nitrile or neoprene gloves, and a lab

coat.[1][3]

Heating or Reactions

Chemical splash goggles, face shield, nitrile or

neoprene gloves, and a flame-retardant lab

coat.

Spill Cleanup
Heavy-duty nitrile gloves, safety goggles, lab

coat, and a respirator (if dust is generated).

Experimental Protocols: Safe Handling Procedures
The following are step-by-step protocols for common laboratory procedures involving 2'-
Hydroxy-5'-nitroacetophenone.

1. Weighing and Transferring the Solid Compound:

Preparation: Ensure the weighing area is clean and free of drafts. Have all necessary

equipment ready, including a weigh boat or paper, spatula, and a sealed container for

transport.

Don PPE: Wear safety goggles, gloves, a lab coat, and an N95 respirator to avoid inhalation

of fine particles.[1]
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Weighing: Carefully scoop the desired amount of 2'-Hydroxy-5'-nitroacetophenone onto

the weigh boat on a calibrated analytical balance. Minimize the creation of dust.

Transfer: Gently transfer the weighed solid into the reaction vessel or container.

Cleaning: Clean the spatula and weighing area immediately after use with a damp cloth to

remove any residual powder. Dispose of the weigh boat and any contaminated materials in

the designated solid waste container.

Hand Hygiene: Wash hands thoroughly with soap and water after the procedure.[4]

2. Dissolving the Compound:

Preparation: Work in a well-ventilated area or a fume hood. Select an appropriate solvent

and a clean container with a secure lid or cap.

Don PPE: Wear safety goggles, gloves, and a lab coat.

Procedure: Add the weighed 2'-Hydroxy-5'-nitroacetophenone to the solvent in the

container. Secure the lid and mix by swirling or using a magnetic stirrer until the solid is fully

dissolved. Avoid splashing.

Storage: If the solution is to be stored, label the container clearly with the chemical name,

concentration, solvent, and date of preparation. Store in a cool, dark place.[5]

Hand Hygiene: Wash hands thoroughly after handling.[4]

Operational and Disposal Plans
Spill Management Plan

Immediate and appropriate action is crucial in the event of a spill.

1. Small Spill (less than 1 gram):

Alert Personnel: Immediately alert others in the vicinity.

Isolate the Area: Restrict access to the spill area.
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Don PPE: Put on appropriate PPE, including gloves, safety goggles, and a lab coat.

Containment: If it is a powder, gently cover the spill with a damp paper towel to avoid

generating dust.

Cleanup: Carefully wipe up the spill with absorbent pads or damp cloths, working from the

outside in. For solid spills, you can also gently sweep the material into a dustpan.[6]

Disposal: Place all contaminated materials into a sealed, labeled hazardous waste container.

Decontamination: Clean the spill area with soap and water.[7]

2. Large Spill (more than 1 gram):

Evacuate: Immediately evacuate the area.

Alert Authorities: Notify your supervisor and the institutional safety officer.

Isolate: Secure the area and prevent entry.

Ventilate: If safe to do so, increase ventilation to the area.

Professional Cleanup: Do not attempt to clean up a large spill unless you are trained and

equipped to do so. Await the arrival of trained emergency response personnel.

Waste Disposal Plan

All waste containing 2'-Hydroxy-5'-nitroacetophenone must be treated as hazardous waste.

Segregation: Keep all waste materials (solid and liquid) containing this chemical separate

from other laboratory waste.

Solid Waste:

Collect all contaminated solid materials, including gloves, weigh boats, and paper towels,

in a designated, clearly labeled, and sealed hazardous waste container.

Liquid Waste:
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Collect all solutions containing 2'-Hydroxy-5'-nitroacetophenone in a separate, labeled,

and sealed hazardous waste container. Do not mix with other solvent waste unless

permitted by your institution's waste management guidelines.

Disposal Request: When the waste container is full, follow your institution's procedures for

hazardous waste pickup and disposal. Ensure the container is properly labeled with the

chemical name and associated hazards. All disposal must be carried out by an approved

waste disposal plant.[4][8]

Caption: Workflow for handling a chemical spill of 2'-Hydroxy-5'-nitroacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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